Cas no 1807061-31-9 (1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one)

• Product Name: 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one
• CAS No: 1807061-31-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5008009
• Update Time: 2025-06-10

1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one

• Inchi： 1S/C10H12BrNO/c1-6-5-8(3-4-9(6)12)10(13)7(2)11/h3-5,7H,12H2,1-2H3
• InChI Key： LEKYUEKFAHLMMG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one

Introduction to 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one (CAS No. 1807061-31-9)

1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one, identified by the CAS number 1807061-31-9, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a brominated propanone backbone coupled with a substituted aromatic ring, has garnered attention due to its versatile applications in drug discovery and molecular research. The structural motif, comprising an amino group at the para position relative to a methyl-substituted phenyl ring, combined with a brominated ketone, offers unique reactivity that makes it a valuable intermediate in organic synthesis.

The chemical structure of 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one can be described as follows: it consists of a propanone moiety (CH₃-CO-) with a bromine atom at the alpha position and an aromatic ring attached to the carbonyl carbon. The aromatic ring is a phenyl group substituted with an amino group at the 4-position and a methyl group at the 3-position. This configuration imparts both electrophilic and nucleophilic characteristics to the molecule, facilitating diverse chemical transformations.

In recent years, this compound has been extensively studied for its potential in developing novel therapeutic agents. Its dual functionality—combining an amino group for nucleophilic reactions and a bromine atom for electrophilic interactions—makes it an attractive scaffold for medicinal chemists. The presence of the methyl substituent at the 3-position of the phenyl ring influences the electronic properties of the aromatic system, thereby modulating reactivity and binding affinity in biological assays.

One of the most compelling aspects of 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one is its utility in constructing more complex molecules through cross-coupling reactions. The bromine atom at the alpha position allows for palladium-catalyzed Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the introduction of various aryl or heteroaryl groups. Similarly, the amino group can participate in reductive amination or diazotization reactions, further expanding its synthetic utility.

Recent studies have highlighted the role of this compound in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The structural features of 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one mimic natural substrates or allosteric sites on kinases, allowing for high-affinity binding. Additionally, modifications to its aromatic or aliphatic components have been explored to enhance selectivity and reduce off-target effects.

The pharmaceutical industry has also leveraged this compound for designing molecules with anti-inflammatory properties. The combination of an amino group and a brominated ketone can be exploited to develop nonsteroidal anti-inflammatory drugs (NSAIDs) or related compounds that interact with cyclooxygenase (COX) enzymes. Preclinical studies have demonstrated promising results in reducing inflammation and pain without significant gastrointestinal side effects.

Beyond drug development, 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one has found applications in materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing polymers with specific functionalities or for creating novel pesticides that target pest-specific enzymes.

The synthesis of 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one typically involves multi-step organic reactions starting from commercially available aromatic precursors. A common synthetic route includes bromination of an appropriate ketone followed by functionalization of the aromatic ring using ammonia or ammonium salts. Advanced techniques such as flow chemistry have been employed to improve yield and scalability while maintaining high purity standards.

In conclusion, 1-(4-Amino-3-methylphenyl)-2-bromopropan-1-one (CAS No. 1807061-31-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers aiming to develop innovative therapeutics or advanced materials. As research continues to uncover new applications for this molecule, its significance in synthetic chemistry is expected to grow further.